2-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-[9-(2-methoxyethyl)purin-6-yl]piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C17H19N9O/c1-27-9-8-26-12-22-14-15(20-11-21-16(14)26)24-4-6-25(7-5-24)17-19-3-2-13(10-18)23-17/h2-3,11-12H,4-9H2,1H3
• InChI Key: XOEMNANISHHMPX-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC=CC(=N4)C#N
• Molecular Formula: C17H19N9O
• Molecular Weight: 365.4 g/mol
• CAS No.: 2640877-60-5

Description

2-{4-[9-(2-Methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine-4-carbonitrile is a synthetic small molecule with a molecular formula of C17H19N9O and a molecular weight of 365.39 g/mol . This carbonitrile and piperazine-containing compound is offered for research purposes and is not intended for human therapeutic or veterinary use. The core structure of this molecule, which features a purine scaffold linked to a pyrimidine carbonitrile via a piperazine group, is characteristic of compounds investigated for their potential to modulate key biological pathways. Related purine and pyrimidine derivatives are frequently explored in oncology research, particularly as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle . Furthermore, compounds with similar cationic amphiphilic properties have been identified as inhibitors of lysosomal phospholipase A2 (PLA2G15), a mechanism associated with drug-induced phospholipidosis, making them valuable tools for studying this form of drug toxicity . The specific physicochemical properties of this compound, including a predicted pKa of 6.75 and an XLogP3 of 0.6, suggest good potential for cellular permeability . Researchers can leverage this compound in various biochemical and cellular assays to further elucidate its specific mechanism of action and therapeutic potential.

Preparation Methods

Preparation of 9-(2-Methoxyethyl)-9H-purine-6-amine

Route 1: Alkylation of 6-Chloropurine

• Yield : 68–72% after column chromatography (SiO₂, CH₂Cl₂/MeOH 9:1).

• Key Data :

  Parameter	Value
  Reaction Time	12 hours
  Temperature	60°C
  Purification	Silica chromatography

Route 2: Mitsunobu Reaction
Using diethyl azodicarboxylate (DEAD) and triphenylphosphine to couple 2-methoxyethanol to 6-aminopurine:

• Advantage : Higher regioselectivity (>95%) compared to alkylation.

Synthesis of 4-Chloropyrimidine-2-carbonitrile

Cyclocondensation Approach

• Yield : 85% after recrystallization (ethanol).

• Reaction Conditions :

  • Phosphorus oxychloride (3 eq) as chlorinating agent.

  • Catalytic dimethylformamide (DMF) to enhance reactivity.

Coupling Reactions

Piperazine Functionalization

Buchwald-Hartwig Amination
Coupling 9-(2-methoxyethyl)-9H-purine-6-amine with piperazine:

• Catalytic System : Pd₂(dba)₃ (2 mol%), BINAP (4 mol%), t-BuOK (1.5 eq).

• Solvent : Toluene/THF (3:1), 80°C, 12 h.

• Yield : 74% after flash chromatography.

Pyrimidine-Piperazine Coupling

Nucleophilic Aromatic Substitution

• Conditions :

  • Base: K₂CO₃ (2.5 eq) in ethanol, 78°C, 8 h.

  • Monitoring: TLC (hexane/EtOAc 3:1, Rf = 0.42).

• Yield : 63% after recrystallization (acetonitrile).

Optimization Strategies

Solvent Effects

• Polar aprotic solvents (DMF, DMSO) improve reaction rates but risk nitrile hydrolysis.

• Ethanol/water mixtures (9:1) balance reactivity and stability, reducing byproduct formation.

Catalytic Enhancements

• Pd-XPhos systems increase coupling efficiency for sterically hindered intermediates (yield +12% vs. BINAP).

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
¹H NMR (400 MHz, DMSO-d₶)	δ 8.71 (s, 1H, purine H-8), 4.56 (t, J=5.2 Hz, 2H, -OCH₂CH₂O-), 3.43 (s, 3H, -OCH₃)
¹³C NMR (101 MHz, DMSO-d₶)	δ 161.2 (C≡N), 152.4 (purine C-6), 117.8 (pyrimidine C-4)
HRMS (ESI+)	[M+H]⁺ Calcd: 394.1624; Found: 394.1621

Purity Assessment

• HPLC : >99% purity (C18 column, 0.1% TFA in H₂O/MeCN gradient).

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the purine moiety, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the nitrile group, converting it to amines or other functional groups.

Substitution: The compound is susceptible to nucleophilic substitution reactions, especially at the piperazine and pyrimidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are often used.

Substitution: Nucleophiles like amines, thiols, and halides can be employed under basic or acidic conditions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce amine-functionalized compounds.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic effects, particularly in the following areas:

• Antiviral Activity : Research indicates that derivatives of this compound may exhibit antiviral properties, potentially targeting viral enzymes or receptors involved in infection processes.
• Anticancer Properties : Studies have shown that the purine and piperazine moieties can engage with specific cancer cell pathways, leading to cell cycle arrest or apoptosis in cancer cells. For instance, compounds with similar structural frameworks have demonstrated activity against various cancer types by interfering with DNA synthesis and repair mechanisms .
• Neuropharmacology : The structural components of 2-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine suggest potential interactions with neurotransmitter systems. Investigations into its effects on cannabinoid receptors have revealed possible applications in treating neurological disorders .

Chemical Biology

This compound serves as a valuable tool for chemical biology research:

• Biochemical Probes : Its ability to selectively bind to specific proteins makes it useful for probing biological pathways and elucidating mechanisms of action for various diseases.
• Targeted Drug Design : The unique structure allows for modifications that can enhance selectivity and potency against specific biological targets, making it a candidate for rational drug design approaches.

Synthetic Applications

The compound's synthetic versatility allows it to be used as a building block in organic synthesis:

• Synthesis of Complex Molecules : It can be utilized to create more complex structures through various chemical reactions, including nucleophilic substitutions and coupling reactions.

Case Study 1: Anticancer Activity

A study focusing on the anticancer properties of similar compounds demonstrated that modifications to the piperazine ring could significantly enhance cytotoxicity against breast cancer cells. The study highlighted the importance of the purine scaffold in mediating these effects, suggesting that 2-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine could be further optimized for higher efficacy .

Case Study 2: Neuropharmacological Effects

Research into derivatives of this compound showed promising results as selective antagonists at cannabinoid receptors. These findings indicate potential therapeutic applications for conditions such as anxiety and chronic pain, where modulation of the endocannabinoid system is beneficial .

Mechanism of Action

The mechanism of action of 2-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine-4-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The purine and pyrimidine moieties allow it to mimic natural nucleotides, potentially inhibiting enzymes involved in DNA or RNA synthesis. This inhibition can disrupt cellular processes, leading to therapeutic effects in conditions like cancer or viral infections.

Comparison with Similar Compounds

The compound shares structural similarities with several purine derivatives documented in recent literature. Below is a detailed comparison based on substituents, synthetic routes, physicochemical properties, and pharmacological relevance.

Structural Analogues and Substituent Effects

Key Observations:

Core Structure: The target compound and analogs (e.g., 35, 16a, 9a) share a 6-piperazin-1-yl-purine core, critical for hydrogen bonding and target engagement. However, substituents at the 8/9-positions and the piperazine-linked groups vary significantly.

Substituent Impact: 2-Methoxyethyl Group: Present in the target compound and [2-[[4-(2-methoxyethyl)phenoxy]methyl]phenyl]boronic acid (), this group enhances solubility and may influence binding kinetics in enzyme inhibition . Chlorophenyl Groups: In compound 35, these substituents increase lipophilicity, likely improving membrane permeability but reducing aqueous solubility compared to the target compound’s pyrimidine-carbonitrile .

Physicochemical and Pharmacological Properties

Table 2: Physicochemical and Functional Comparisons

Compound Name	Melting Point (°C)	HPLC Purity (%)	Pharmacological Notes	Evidence ID
2-{4-[9-(2-Methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine-4-carbonitrile	-	-	Hypothesized kinase inhibition (structural analogy)	-
8-(2-Chlorophenyl)-9-(4-chlorophenyl)-6-[4-(tetrahydro-2H-pyran-4-ylcarbonyl)piperazin-1-yl]-9H-purine (37)	71–72	99	Cannabidiol analog; high purity and stability
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	-	-	Fungal HDAC inhibitor (IC₅₀ ~1 µM)
4-((2-Morpholino-9H-purin-6-yl)amino)benzenesulfonamide (16c)	>250 (decomp.)	-	Antiviral candidate (in vitro activity)

Key Observations:

Melting Points :

• High melting points (>250°C) in compounds like 16a–d suggest strong crystalline packing, whereas compound 37’s lower melting point (71–72°C) correlates with flexible tetrahydro-2H-pyran substituents .

Pharmacological Relevance: The 2-methoxyethyl group in the target compound and ’s boronic acid derivative is associated with bioactivity, particularly in HDAC inhibition . Chlorophenyl-substituted purines (e.g., 35–38) demonstrate cannabinoid receptor modulation, suggesting the target compound’s piperazine-pyrimidine linkage could be tailored for similar applications .

Biological Activity

2-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine-4-carbonitrile (CAS Number: 2640877-60-5) is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a unique structural arrangement combining a purine derivative with a piperazine ring and a pyrimidine moiety, which contributes to its diverse interactions with biological targets. This article aims to explore the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

The molecular formula of 2-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine-4-carbonitrile is $C_{17}H_{19}N_9O$ with a molecular weight of 365.4 g/mol. Its structural characteristics are significant for its bioactivity, as detailed in Table 1.

Property	Value
Molecular Formula	C₁₇H₁₉N₉O
Molecular Weight	365.4 g/mol
CAS Number	2640877-60-5

Biological Activity

The biological activity of this compound has been investigated in various contexts, revealing several potential therapeutic applications:

Anticancer Activity

Research has indicated that compounds with similar structural features can exhibit anticancer properties. The piperazine and purine moieties are known to interact with key cellular pathways involved in tumor growth and proliferation. For instance, studies have shown that derivatives of purine can inhibit the proliferation of cancer cells by interfering with nucleotide synthesis and DNA replication processes .

Antimicrobial Properties

The antimicrobial activity of related compounds has been documented extensively. The presence of the piperazine ring enhances the ability of these compounds to penetrate bacterial membranes, potentially leading to increased efficacy against various pathogens. In one study, similar piperazine-containing compounds demonstrated significant inhibition against strains such as Staphylococcus aureus and Escherichia coli at low concentrations .

Enzyme Inhibition

Enzyme inhibition is another area where this compound shows promise. The piperazine moiety is often associated with the inhibition of enzymes such as acetylcholinesterase (AChE), which plays a critical role in neurotransmission and is a target for Alzheimer's disease treatments . Studies have reported that piperazine derivatives can act as effective AChE inhibitors, suggesting potential applications in neurodegenerative diseases .

The mechanism of action for 2-{4-[9-(2-methoxyethyl)-9H-purin-6-yl]piperazin-1-yl}pyrimidine-4-carbonitrile likely involves its interaction with specific molecular targets such as receptors or enzymes. These interactions can modulate various biochemical pathways, leading to observed therapeutic effects:

• Receptor Binding : The compound may bind to adenosine receptors (AR), which are implicated in various physiological processes including cell proliferation and immune response.
• Enzyme Interaction : By inhibiting enzymes like AChE, the compound could enhance cholinergic transmission, which is beneficial in treating cognitive disorders.

Case Studies

Several studies have focused on the biological evaluation of similar compounds:

• Study on Anticancer Activity : A derivative structurally related to the compound was evaluated for its ability to inhibit cancer cell lines, showing IC50 values in the micromolar range, indicating significant anticancer potential .
• Antimicrobial Evaluation : In a comparative study, related piperazine derivatives exhibited minimum inhibitory concentrations (MICs) against various bacterial strains, reinforcing the antimicrobial potential of this class of compounds .
• Neuroprotective Effects : Research into piperazine-based compounds indicated their potential role as neuroprotective agents through modulation of neurotransmitter levels and reduction of oxidative stress markers in neuronal cells .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for this compound, and how can reaction conditions be optimized for higher yields?

• Methodological Answer : The synthesis typically involves multi-step nucleophilic substitution and coupling reactions. For example, piperazine intermediates can be functionalized with purine and pyrimidine moieties under reflux conditions using polar aprotic solvents (e.g., DMF or DMSO) and catalysts like DIPEA. Optimization includes adjusting reaction time (6–12 hours), temperature (80–120°C), and stoichiometric ratios of reactants. Purification via column chromatography (silica gel, methanol/dichloromethane gradients) or recrystallization (ethanol/water) improves yields, as demonstrated in analogous purine-piperazine syntheses with yields up to 74% .

Q. How can researchers validate the structural integrity and purity of this compound?

• Methodological Answer : Use orthogonal analytical techniques:

• 1H/13C NMR : Confirm substituent positions and piperazine linkage via chemical shifts (e.g., purine C8 protons at δ 8.2–8.5 ppm; piperazine N-CH2 signals at δ 2.5–3.5 ppm) .
• HPLC : Assess purity (>95%) using C18 columns with acetonitrile/water mobile phases (retention time ~10–15 minutes) .
• Mass Spectrometry (MS) : Verify molecular weight via ESI-MS (e.g., [M+1]+ ion matching theoretical mass) .

Advanced Research Questions

Q. What strategies address contradictory data between computational binding predictions and experimental assay results for this compound?

• Methodological Answer :

• Cross-Validation : Pair molecular docking (e.g., AutoDock Vina) with surface plasmon resonance (SPR) to measure binding kinetics (ka/kd) .
• Mutagenesis Studies : Modify target protein residues (e.g., ATP-binding pocket mutants) to isolate steric/electronic effects of the 2-methoxyethyl group .
• Free-Energy Perturbation (FEP) : Quantify binding affinity discrepancies using molecular dynamics simulations .

Q. How can researchers optimize the compound’s metabolic stability without compromising target affinity?

• Methodological Answer :

• Prodrug Design : Introduce hydrolyzable groups (e.g., acetyl) to the methoxyethyl chain to enhance solubility and slow hepatic clearance .
• In Vitro Microsomal Assays : Compare half-life (t1/2) in human liver microsomes with/without cytochrome P450 inhibitors (e.g., ketoconazole) to identify metabolic hotspots .
• Isotopic Labeling : Use 14C-labeled analogs to track metabolite formation via LC-MS/MS .

Q. What experimental designs are recommended to resolve conflicting SAR data in analogs with varying piperazine substituents?

• Methodological Answer :

• Comparative Crystallography : Solve X-ray structures of analogs bound to the target protein to identify critical hydrogen bonds/van der Waals interactions .
• 3D-QSAR Modeling : Build CoMFA/CoMSIA models using IC50 data from analogs with diverse substituents (e.g., chlorophenyl vs. tetrahydrothiopyran) .
• Differential Scanning Calorimetry (DSC) : Assess thermal stability of target-ligand complexes to correlate melting points (e.g., 194–195°C) with binding efficacy .

Data Contradiction Analysis

Q. How should discrepancies between in vitro potency and in vivo pharmacokinetic profiles be investigated?

• Methodological Answer :

• Plasma Protein Binding (PPB) Assays : Measure fraction unbound (fu) using equilibrium dialysis; high PPB (>90%) may reduce free drug concentration .
• Tissue Distribution Studies : Use radiolabeled compound to track accumulation in target organs (e.g., brain penetration via LC-MS/MS) .
• Allometric Scaling : Correlate in vitro clearance rates with in vivo half-life across species (e.g., rodent vs. primate models) .